5-[(4-Bromophenylamino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione

• IUPAC Name: 5-[(4-bromoanilino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C13H12BrNO4/c1-13(2)18-11(16)10(12(17)19-13)7-15-9-5-3-8(14)4-6-9/h3-7,15H,1-2H3
• InChI Key: FPDIFKRDHUXNFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=CC=C(C=C2)Br)C(=O)O1)C
• Molecular Formula: C13H12BrNO4
• DSSTOX Substance ID: DTXSID50372820
• Molecular Weight: 326.14 g/mol
• CAS RN: 187278-01-9

Description

The compound “5-[(4-Bromophenylamino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione” is a chemical substance with the molecular formula C13H12BrNO4. It is a product offered by BOC Sciences, a world-leading provider of special chemicals.

Molecular Structure Analysis

The molecular structure of this compound involves a resonance hybrid of cis-keto tautomer and zwitterionic form. This structure was determined using single crystal X-ray diffraction and spectroscopic methods.

Chemical Reactions Analysis

The compound can undergo tautomerization, a type of chemical reaction that results in the relocation of a proton. This process can cause changes in both the covalent topology and molecular geometry of the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 326.14 g/mol. Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

• Synthesis of Quinolinones and Drug Precursors :

  • The synthesis of 2,2-Dimethyl-5-((phenylamino)methylene)-1,3-dioxane-4,6-dione involves reactions with active methylene nitriles, leading to the formation of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives. These derivatives are useful as drug precursors or potential ligands (Dotsenko et al., 2019).

• Supramolecular Structures and Crystallography :

  • The study of supramolecular structures and crystallography of derivatives like 2,2-dimethyl-5-[3-(4-methylphenyl)-2-propenylidene]-1,3-dioxane-4,6-dione, reveals insights into molecular interactions and properties. These findings have implications for the design of new materials and compounds (Low et al., 2002).

• Environmental Friendly Synthesis Methods :

  • Research has focused on developing environmentally friendly synthesis methods for similar compounds. For example, a procedure for synthesizing 5-arylmethylene-2,2-dimethyl-1,3-dioxane4,6-diones uses hexadecyltrimethylammonium bromide as a catalyst in water, highlighting a move towards greener chemistry (Jin et al., 2006).

• Formation of Stable Adducts and Pyrolysis Products :

  • Studies on similar compounds have shown the formation of stable adducts with cyclohexadiene and cyclopentadiene, and the generation of pyrolytic products like methyleneketene. This research is valuable for understanding reaction mechanisms and the stability of these compounds (Brown et al., 1976).

Safety and Hazards

The safety data sheet (SDS) for this compound can be viewed for free at Echemi.com. The SDS contains information about the hazards of the compound, safe handling practices, and emergency response measures.